Cas no 2034333-78-1 (2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide
• CAS No: 2034333-78-1
• MF: C₁₅H₁₈Cl₂N₄O₂
• MW: 357.235021114349
• CID: 5335277
• Update Time: 2025-05-21

2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide
• 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]acetamide
• 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide

• Inchi： 1S/C15H18Cl2N4O2/c1-10(2)13(6-21-9-18-8-19-21)20-15(22)7-23-14-4-3-11(16)5-12(14)17/h3-5,8-10,13H,6-7H2,1-2H3,(H,20,22)
• InChI Key： LDBKLZYWRVLIOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC(CN1C=NC=N1)C(C)C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 387
• XLogP3: 3.6
• Topological Polar Surface Area: 69

Additional information on 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide

Comprehensive Analysis of 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide (CAS No. 2034333-78-1)

In the realm of specialized chemical compounds, 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide (CAS No. 2034333-78-1) stands out due to its unique structural features and potential applications. This compound belongs to the class of acetamide derivatives, which are widely studied for their diverse biological activities. The presence of both dichlorophenoxy and 1H-1,2,4-triazole moieties in its structure suggests a high degree of reactivity and functionality, making it a subject of interest in pharmaceutical and agrochemical research.

Recent trends in chemical research highlight a growing interest in triazole-containing compounds, owing to their broad-spectrum biological properties. The 1H-1,2,4-triazole ring in this molecule is particularly noteworthy, as it is often associated with antimicrobial, antifungal, and anti-inflammatory activities. Researchers are increasingly exploring such compounds for their potential in developing novel small-molecule therapeutics, especially in the context of drug-resistant pathogens. This aligns with current user searches for "new antifungal agents" and "triazole-based drug discovery," reflecting the compound's relevance in contemporary scientific discourse.

From a structural perspective, the 2,4-dichlorophenoxy group in 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide is a key functional moiety. This group is known to enhance the lipophilicity of molecules, thereby improving their membrane permeability—a critical factor in drug design. Additionally, the acetamide linkage provides stability and versatility, enabling further chemical modifications. Such characteristics are frequently searched under terms like "structure-activity relationship of acetamides" and "optimizing drug bioavailability," underscoring the compound's appeal to medicinal chemists.

The synthesis of CAS No. 2034333-78-1 involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Advanced techniques such as HPLC purification and NMR characterization are typically employed to ensure high purity and accurate structural confirmation. These methodologies are of particular interest to synthetic chemists, as evidenced by frequent queries like "HPLC methods for acetamide analysis" and "NMR spectral data of triazole derivatives." The compound's synthetic pathway also offers insights into green chemistry principles, a hot topic in modern research.

Beyond pharmaceuticals, 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide has potential applications in agrochemicals. Its structural resemblance to known herbicidal agents suggests possible utility in crop protection. This aligns with rising global concerns about sustainable agriculture and the need for eco-friendly pest control solutions—a theme dominating searches like "next-generation herbicides" and "low-toxicity agrochemicals." However, further studies are required to validate its efficacy and safety in this domain.

In conclusion, 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide (CAS No. 2034333-78-1) represents a compelling case study in the intersection of medicinal and agricultural chemistry. Its multifaceted structure, combined with the growing demand for innovative bioactive compounds, positions it as a promising candidate for future research. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for discussions on drug design, agrochemical development, and molecular optimization.